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Compound Focus: H-Phe-Leu-NH2.HBr

CAS No.: 108321-16-0

Cat. No.: S1489102

Get Quote

Chemical Profile of H-Phe-Leu-NH2 · HBr

The table below summarizes the key identifying information for your compound of interest [1] [2].

Property Details

Common Name H-Phe-Leu-NH2 · HBr; Phe-Leu Amide hydrobromide [1]

CAS Number 108321-16-0 [1]

Molecular Formula C₁₅H₂₄BrN₃O₂ [1] [2]

Molecular Weight 358.27 g/mol (or 358.274 Da) [1] [2]

Purity Typically 95% to 98% (HPLC) [1]

Storage -20°C [1]

Troubleshooting Guide for Peptide Synthesis

While direct references for H-Phe-Leu-NH2 · HBr synthesis are limited, the following table integrates

general peptide synthesis challenges with applicable principles from the search results. These can guide your

investigation into improving yield [3] [4].
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Problem Phenomenon Potential Root Cause Recommended Solution

| Low Overall Yield | Incomplete coupling reaction between Phe and Leu. | • Activate carboxylic acid with

coupling agents (e.g., HATU, DCC). • Use a molar excess of the carboxyl component [3]. | | | Racemization

during synthesis, leading to diastereomer impurities. | • Use protected amino acids (e.g., Boc, Fmoc) [3]. •

Employ low-racemization coupling methods and additives (e.g., Oxyma Pure) [4]. | | Poor Purity or Incorrect

Product | Inadequate purification of the final product. | • Implement solid-phase synthesis for easier

purification [4]. • Purify via High-Performance Liquid Chromatography (HPLC) [1]. | | Difficulty in

Amidation | Low efficiency in forming the C-terminal amide. | • Start with a leucine amide component

instead of forming the amide at the final step [3]. • Use a solid support with a linker designed for amide

release [4]. | | Low Yield in HBr Salt Formation | Incomplete salt formation or precipitation. | • Ensure the

use of high-purity HBr in the correct solvent. • Optimize precipitation conditions (solvent, temperature,

concentration). |

Experimental Methodology & Key Considerations

Here is a generalized protocol and key factors to consider, drawing from standard peptide synthesis

techniques referenced in the search results.

Synthetic Strategy: The synthesis can be approached using solution-phase or solid-phase
peptide synthesis (SPPS). SPPS is often preferred for its simplified purification and potential for

automation [4].
Protecting Groups: Use of protecting groups is critical.

The N-terminus of phenylalanine can be protected with a group like Boc (tert-
butoxycarbonyl) or Fmoc (9-fluorenylmethoxycarbonyl).
The side chain of phenylalanine does not require protection.

Coupling Reaction:

Activation: The protected phenylalanine's carboxylic acid must be activated. Common agents
include HATU, DCC, or HOBt.
Reaction: The activated Phe derivative is coupled with leucinamide.

Deprotection and Cleavage:

Remove the N-terminal protecting group (e.g., using TFA for Boc groups).
In solid-phase synthesis, this step also cleaves the peptide from the resin [4].

Salt Formation and Purification:
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The free base peptide is treated with Hydrobromic Acid (HBr) to form the H-Phe-Leu-NH2 ·

HBr salt.
The final product is typically purified using reprecipitation or preparative HPLC and

characterized by analytical HPLC and mass spectrometry [1].

Solid-Phase Peptide Synthesis Workflow

The following diagram outlines the core steps of the Solid-Phase Peptide Synthesis (SPPS) workflow, which

is a common method for synthesizing peptides like H-Phe-Leu-NH2 [4]:
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Frequently Asked Questions

Q1: What are the primary industrial applications of dipeptides like H-Phe-Leu-NH2 · HBr? Dipeptides

and their derivatives are primarily used in scientific research and drug development. They serve as key

building blocks for more complex peptides, which are important in developing therapeutics. Specific

derivatives can act as enzyme inhibitors or hormone analogs [3].

Q2: Where can I purchase H-Phe-Leu-NH2 · HBr for research purposes? Several chemical suppliers

offer this compound. The table below lists some companies found in the search results. Always verify the

certificate of analysis for lot-specific purity data [1].

Company Name Purity Package Size

GL Biochem (Shanghai) Ltd 95%-98% HPLC 10mg to 10g

Hangzhou MolCore BioPharmatech Co.,Ltd. 97% 1KG; 5KG

Nextpeptide Inc 97% 1KG; 5KG

Q3: The synthesis yield of my peptide is low. What is the first parameter I should check? The coupling

reaction efficiency is often the primary bottleneck. First, verify that your coupling agents are fresh and

effective. Then, ensure that you are using an appropriate molar excess of the activated amino acid and that

the reaction is given sufficient time to complete. Monitoring the reaction with a test like the Kaiser ninhydrin

test can help confirm complete coupling [3] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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leu-nh2-hbr-synthesis-yield]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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